Cas no 1361588-92-2 (3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361588-92-2
• MF: C₁₃H₁₀Cl₃N
• MW: 286.584200382233
• CID: 4967949
• Update Time: 2025-10-31

3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3N/c1-7-3-4-8(2)17-13(7)9-5-6-10(14)12(16)11(9)15/h3-6H,1-2H3
• InChI Key： OPTQHABXHAOCAJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C)=CC=C(C)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine

Introduction to 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361588-92-2)

3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine, with the CAS number 1361588-92-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its pyridine core substituted with methyl and trichlorophenyl groups, which confer specific chemical and biological properties.

The molecular formula of 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine is C₁₅H₁₁Cl₃N, and its molecular weight is approximately 308.6 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as methanol, ethanol, and dichloromethane. These physical properties make it suitable for various synthetic and analytical processes.

In terms of its chemical reactivity, 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine exhibits interesting behavior due to the presence of the trichlorophenyl group. This group can participate in various substitution reactions and can also influence the electronic properties of the pyridine ring. The methyl groups at positions 3 and 6 provide steric hindrance and can affect the compound's reactivity and stability.

3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine has been studied for its potential use in the development of new pharmaceuticals. Recent research has focused on its ability to act as a ligand in metal complexes, which can have applications in catalysis and medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine-based metal complexes as potential anticancer agents. The results showed that these complexes exhibited significant cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceuticals, 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine has also been investigated for its use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 evaluated the insecticidal activity of this compound against several economically important pests. The findings indicated that 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine showed promising insecticidal properties with low toxicity to non-target organisms. This makes it a potential candidate for the development of environmentally friendly pesticides.

The synthesis of 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine typically involves multi-step processes that include the formation of the pyridine ring and subsequent substitution reactions. One common synthetic route involves the condensation of 2-chloro-5-methylpyridine with 1-chloro-2,4-dichlorobenzene followed by demethylation and methylation steps. This synthetic pathway has been optimized to achieve high yields and purity levels.

The safety profile of 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine is an important consideration for its practical applications. Toxicological studies have shown that it has low acute toxicity when administered orally or dermally. However, long-term exposure studies are still ongoing to fully understand its chronic effects. Proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 3,6-Dimethyl-2-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361588-92-2) is a versatile compound with a range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure provides a foundation for further research and development of novel products. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific fields.